Cas no 221905-18-6 (3-Benzofuranmethanol,6-hydroxy-)
221905-18-6 structure
Product Name:3-Benzofuranmethanol,6-hydroxy-
CAS No:221905-18-6
MF:C9H8O3
MW:164.158022880554
CID:244313
PubChem ID:45122664
Update Time:2025-04-19
3-Benzofuranmethanol,6-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 3-Benzofuranmethanol,6-hydroxy-
- 3-(hydroxymethyl)-1-benzofuran-6-ol
- 221905-18-6
- SCHEMBL742927
- SUQCCGWWVBDHRN-UHFFFAOYSA-N
- 3-(Hydroxymethyl)benzofuran-6-ol
- 3-Hydroxymethyl-benzofuran-6-ol
-
- Inchi： 1S/C9H8O3/c10-4-6-5-12-9-3-7(11)1-2-8(6)9/h1-3,5,10-11H,4H2
- InChI Key： SUQCCGWWVBDHRN-UHFFFAOYSA-N
- SMILES： O1C=C(CO)C2C=CC(=CC1=2)O
Computed Properties
- Exact Mass: 164.04734
- Monoisotopic Mass: 164.047344113g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 53.6Ų
Experimental Properties
- PSA: 53.6
3-Benzofuranmethanol,6-hydroxy- Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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